4-Methylbenzyl acetate
4-Methylbenzyl acetate
4-Methylbenzyl alcohol acetate, also known as 4-methylbenzenemethanol acetate or p-tolubenzyl acetate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. 4-Methylbenzyl alcohol acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methylbenzyl alcohol acetate is primarily located in the cytoplasm. 4-Methylbenzyl alcohol acetate has a sweet, floral, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
2216-45-7
VCID:
VC0539903
InChI:
InChI=1S/C10H12O2/c1-8-3-5-10(6-4-8)7-12-9(2)11/h3-6H,7H2,1-2H3
SMILES:
CC1=CC=C(C=C1)COC(=O)C
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
4-Methylbenzyl acetate
CAS No.: 2216-45-7
Cat. No.: VC0539903
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Methylbenzyl alcohol acetate, also known as 4-methylbenzenemethanol acetate or p-tolubenzyl acetate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. 4-Methylbenzyl alcohol acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methylbenzyl alcohol acetate is primarily located in the cytoplasm. 4-Methylbenzyl alcohol acetate has a sweet, floral, and fruity taste. |
|---|---|
| CAS No. | 2216-45-7 |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | (4-methylphenyl)methyl acetate |
| Standard InChI | InChI=1S/C10H12O2/c1-8-3-5-10(6-4-8)7-12-9(2)11/h3-6H,7H2,1-2H3 |
| Standard InChI Key | WDCUPFMSLUIQBH-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)COC(=O)C |
| Canonical SMILES | CC1=CC=C(C=C1)COC(=O)C |
| Appearance | Solid powder |
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